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Compound of Interest

Compound Name:
1-(4-Bromobutyl)-4-

methylbenzene

Cat. No.: B3318469 Get Quote

Physical Properties of 1-(4-Bromobutyl)-4-
methylbenzene: A Technical Overview
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the physical properties, specifically the melting and boiling

points, of the organic compound 1-(4-Bromobutyl)-4-methylbenzene. Despite a

comprehensive search of available chemical databases and scientific literature, specific

experimentally determined values for the melting and boiling points of this compound are not

readily available. This suggests that these properties may not have been extensively

documented or published in publicly accessible resources.

One supplier of this chemical compound lists it as a liquid at room temperature, which indicates

that its melting point is below standard ambient temperature. Another supplier explicitly states

that data for the boiling point is unavailable.

While direct data for 1-(4-Bromobutyl)-4-methylbenzene is not available, the physical

properties of structurally similar compounds can provide some context. It is crucial to note that

these are distinct molecules and their properties are not interchangeable, but they can offer a

general understanding of the expected physical state and volatility.
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Compound Name Chemical Structure Melting Point (°C) Boiling Point (°C)

1-Bromo-4-

methylbenzene
26-29 184

1-(Bromomethyl)-4-

methylbenzene
34-36 218-220

1-Bromo-4-

butylbenzene
Not available Not available

1-(4-Bromobutoxy)-4-

methylbenzene
Liquid at room temp. Not available

Disclaimer: The data presented in this table is for informational purposes only and pertains to

compounds structurally related to 1-(4-Bromobutyl)-4-methylbenzene. These values should

not be used as substitutes for the physical properties of 1-(4-Bromobutyl)-4-methylbenzene.

Experimental Protocols for Physical Property
Determination
In the absence of reported values, the melting and boiling points of 1-(4-Bromobutyl)-4-
methylbenzene would need to be determined experimentally. Standard laboratory procedures

for these determinations are well-established.

Determination of Melting Point
The melting point of a solid organic compound is the temperature at which it transitions from a

solid to a liquid state. A sharp melting point range (typically 0.5-1°C) is indicative of a pure

compound, while impurities tend to depress and broaden the melting range.

General Protocol using a Capillary Tube Method:

Sample Preparation: A small amount of the solid compound is finely powdered and packed

into a capillary tube, sealed at one end, to a height of about 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a
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Thiele tube with mineral oil or a modern digital melting point apparatus).

Heating: The heating bath is heated slowly and steadily, with the temperature being

monitored closely.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the last crystal melts (the completion of melting) are

recorded. This provides the melting point range.

Cooling and Repetition: The apparatus is allowed to cool, and the determination is typically

repeated to ensure accuracy.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

General Protocol using a Micro Boiling Point Method:

Sample Preparation: A small volume (a few drops) of the liquid is placed in a small test tube

or a fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Heating: The test tube is attached to a thermometer and heated in a suitable heating bath.

Observation of Ebullition: As the liquid is heated, a stream of bubbles will emerge from the

open end of the inverted capillary tube.

Temperature Recording: The heat source is removed, and the liquid is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.[1][2][3][4][5]

Logical Workflow for Physical Property
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Caption: General experimental workflows for determining the melting and boiling points of an

organic compound.

Signaling Pathways and Biological Activity
A thorough search of scientific literature and databases did not yield any information regarding

the involvement of 1-(4-Bromobutyl)-4-methylbenzene in any specific signaling pathways or

its application in drug development. Therefore, no diagrams or detailed descriptions of its

biological activity can be provided at this time. Further research would be required to

investigate any potential biological effects of this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3318469?utm_src=pdf-body-img
https://www.benchchem.com/product/b3318469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3318469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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